2-(4-(Chlorosulfonyl)-3,5-dimethylphenoxy)acetic acid

• Molecular Formula: C10H11ClO5S
• Molecular Weight: 278.71 g/mol
• IUPAC Name: 2-(4-chlorosulfonyl-3,5-dimethylphenoxy)acetic acid
• InChI: InChI=1S/C10H11ClO5S/c1-6-3-8(16-5-9(12)13)4-7(2)10(6)17(11,14)15/h3-4H,5H2,1-2H3,(H,12,13)
• InChI Key: KJNSDBCIWPDTGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1S(=O)(=O)Cl)C)OCC(=O)O

Description

2-(4-(Chlorosulfonyl)-3,5-dimethylphenoxy)acetic acid is a useful research compound. Its molecular formula is C10H11ClO5S and its molecular weight is 278.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Referring to FIG. 37, to a solution of 2-(3,5-dimethylphenoxy)acetic acid (13 g, 72 mmol) in DCM (130 mL) was added dropwise a solution of ClSO3H (19.2 g, 166 mmol) in DCM (20 mL) at 0° C. The reaction mixture was stirred at 0° C. for 0.5 h. Water (100 mL) and THF (30 mL) were added and the resulting mixture was stirred for 5 min The two layers were separated and the organic layer was washed with brine (100 mL), dried over anhydrous Na2SO4 and concentrated under reduced pressure to give product as a white solid (6 g, 30% yield); 1H NMR (CDCl3, 300 MHz): δ 6.79 (s, 2H), 4.79 (s, 2H), 2.77 (s, 6H).